Cas no 2171654-12-7 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid)
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid
- 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid
- 2171654-12-7
- EN300-1580876
-
- Inchi: 1S/C26H30N2O6/c1-2-22(25(30)31)27-24(29)13-16-14-33-12-11-23(16)28-26(32)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-23H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: BCUVYUUIMBVUED-UHFFFAOYSA-N
- SMILES: O1CCC(C(CC(NC(C(=O)O)CC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 114Ų
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1580876-0.05g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-0.1g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-0.25g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-0.5g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-1.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-2.5g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-5.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-10.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1580876-50mg |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1580876-100mg |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}butanoic acid |
2171654-12-7 | 100mg |
$2963.0 | 2023-09-24 |
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid
Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid (CAS No. 2171654-12-7)
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2171654-12-7, represents a testament to the ingenuity of modern medicinal chemistry, particularly in the design of molecules with tailored biological activities. The structural complexity of this molecule, featuring multiple functional groups and a well-defined backbone, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.
The molecular framework of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid incorporates several key structural motifs that are highly relevant to contemporary pharmacological research. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as Fmoc derivatives are widely utilized in peptide synthesis and proteomics due to their stability and ease of handling. This moiety not only enhances the solubility and reactivity of the compound but also suggests potential applications in peptidomimetic design, where Fmoc-functionalized molecules can mimic the behavior of natural peptides with improved pharmacokinetic properties.
Beyond the Fmoc group, the compound features an acetamido moiety linked to a butanoic acid side chain. The acetamido group introduces a polar amide bond, which can contribute to hydrogen bonding interactions within biological systems, thereby influencing binding affinity and selectivity. The butanoic acid moiety, on the other hand, provides a hydrophobic anchor that may enhance membrane permeability or facilitate cellular uptake, making this compound an intriguing candidate for oral or transdermal drug delivery systems.
The central oxan ring, derived from ethylene glycol, adds another layer of structural complexity and potential biological relevance. Oxan-based scaffolds have been explored extensively in medicinal chemistry due to their ability to mimic natural cyclic structures such as sugars or amino acids. This structural motif can influence both the conformational flexibility and binding interactions of the molecule, making it valuable for designing ligands that interact with specific biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid with high precision. These computational studies have revealed that the compound exhibits potential binding affinity for various enzyme targets, including proteases and kinases that are implicated in metabolic disorders and cancer pathways. The strategic placement of polar functional groups around the molecular core suggests that this compound may act as a competitive inhibitor or modulator of these enzymes, thereby offering therapeutic potential.
In parallel with computational studies, experimental investigations have begun to elucidate the pharmacological properties of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid. Initial in vitro assays have demonstrated promising activity against certain cancer cell lines, where the compound exhibits dose-dependent cytotoxic effects without significant toxicity toward normal cells. This selectivity is critical for developing effective anticancer therapies that minimize off-target effects and improve patient outcomes.
The synthesis of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves strategic functional group transformations, including protecting group strategies to ensure regioselectivity and high yield. The use of advanced catalytic methods has further streamlined the synthesis, reducing both reaction times and waste generation—a key consideration in modern pharmaceutical manufacturing.
The versatility of this compound extends beyond its direct application as a therapeutic agent. Its unique structural features make it an excellent scaffold for derivatization, allowing chemists to modify specific functional groups while retaining core biological activity. Such derivatization efforts can lead to novel analogs with enhanced potency, improved pharmacokinetics, or expanded therapeutic spectrum—a cornerstone approach in drug development pipelines.
As research continues to uncover new biological pathways and therapeutic targets, compounds like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-y acetamido}butanoic acid are poised to play a pivotal role in next-generation drug discovery. The integration of cutting-edge synthetic methodologies with advanced biophysical techniques will further refine our understanding of their mechanisms of action and optimize their therapeutic potential.
The future prospects for this compound are bright, with ongoing studies focusing on optimizing its pharmacological profile through structure-based drug design principles. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications that address unmet medical needs.
2171654-12-7 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)